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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Dinitrobibenzyl, also known by its IUPAC name 1-nitro-2-[2-(2-nitrophenyl)ethyl]benzene,

is a dinitro aromatic compound that serves as a crucial intermediate in various organic

syntheses.[1] Its primary significance lies in its role as a key precursor in the industrial

production of Carbamazepine, a first-line antiepileptic drug.[2][3][4] This guide provides a

comprehensive overview of its chemical properties, synthesis protocols, and analytical data,

tailored for professionals in chemical research and pharmaceutical development.

Chemical Identity and Properties
2,2'-Dinitrobibenzyl is a yellow crystalline solid.[1] It is characterized by the presence of two

nitro groups attached to the ortho positions of the two phenyl rings of a bibenzyl core structure.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)

IUPAC Name
1-nitro-2-[2-(2-

nitrophenyl)ethyl]benzene
[5][6]

Synonyms
1,2-Bis(2-nitrophenyl)ethane,

o,o'-Dinitrobibenzyl
[2][5]

CAS Number 16968-19-7 [5]

Molecular Formula C₁₄H₁₂N₂O₄ [5]

Molecular Weight 272.26 g/mol [5][6]

Melting Point 121-122°C [2][7]

Boiling Point 391.6°C (Predicted) [3]

Density 1.317 g/cm³ (Predicted) [2][3]

Appearance Pale brown to light brown solid [3]

Solubility

Sparingly soluble in water;

Soluble in DMSO, Methanol

(heated), Ethanol, Acetone

[1][3]

Spectroscopic and Analytical Data
Detailed spectroscopic analysis is crucial for the identification and quality control of 2,2'-
Dinitrobibenzyl during synthesis and in subsequent applications.

Table 2: Spectroscopic Data
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Analysis Type Data Reference(s)

¹H NMR

(500.1 MHz, CDCl₃, 300 K): δ

= 7.96 (dd, J = 8.2, 1.2 Hz,

2H), 7.54 (pseudo t, 2H), 7.42

(dd, J = 7.7, 1.3 Hz, 2H), 7.38

(pseudo t, 2H), 3.25 (s, 4H,

CH₂)

[7]

¹³C NMR

(125.8 MHz, CDCl₃, 300 K): δ

= 149.37, 136.01, 133.30,

132.49, 127.56, 124.84, 34.44

[7]

Mass Spec. (EI)

(70 eV): m/z (%) = 273 (1)

[M+H]⁺, 255 (8), 237 (9), 178

(21), 136 (100), 120 (70), 92

(85)

[7]

IR (ATR)
2962, 2854, 1608, 1576, 1509,

1443, 1344 cm⁻¹
[7]

Synthesis Protocols and Methodologies
The synthesis of 2,2'-Dinitrobibenzyl can be achieved through several routes. Below are two

prominent experimental protocols.

Method 1: Dimerization of 2-Nitrotoluene
This method provides a high-yield, two-step process starting from 2-nitrotoluene.[7]

Experimental Protocol:

Anion Formation: Dissolve 2-nitrotoluene (15.0 mmol) in dry tetrahydrofuran (THF, 90 mL)

under a nitrogen atmosphere and cool the solution to 0°C.

Add potassium t-butoxide and stir the reaction mixture for 2 minutes.

Coupling Reaction: Add bromine (19.5 mmol) to the mixture and continue stirring for an

additional 5 minutes.
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Work-up: Quench the reaction by adding the mixture to 500 mL of an ice/water slurry.

Collect the resulting precipitate by filtration.

Extract the aqueous filtrate with dichloromethane (CH₂Cl₂, 3 x 100 mL).

Combine the organic layers and wash sequentially with saturated sodium thiosulfate solution

and saturated sodium chloride solution.

Dry the organic phase over magnesium sulfate (MgSO₄), filter, and concentrate under

reduced pressure.

Purification: Purify the crude product by crystallization from a water/ethanol (1:2) mixture to

yield 2,2'-Dinitrobibenzyl as a white solid (95% yield).[7]
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Synthesis of 2,2'-Dinitrobibenzyl from 2-Nitrotoluene

Reaction Setup

Anion Formation & Coupling

Work-up & Purification

2-Nitrotoluene in dry THF

Cool to 0°C under N₂

Add Potassium t-butoxide
(Stir 2 min)

Add Bromine
(Stir 5 min)

Quench with Ice/Water

Filter & Extract with CH₂Cl₂

Wash & Dry Organic Layer

Crystallize from H₂O/EtOH

2,2'-Dinitrobibenzyl

Click to download full resolution via product page

A high-level workflow for the synthesis of 2,2'-Dinitrobibenzyl.
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Method 2: Industrial Route for Carbamazepine Synthesis
A multi-step synthesis is often employed in industrial settings, starting from o-

nitrobenzaldehyde and o-nitrotoluene. This route is particularly relevant for its direct application

in drug manufacturing.[8]

Experimental Protocol:

This patented method involves three main stages: an addition reaction, a substitution reaction

with a brominating agent, and a final debromination step.[8]

Addition Reaction: React o-nitrotoluene and o-nitrobenzaldehyde in the presence of a base

(e.g., potassium hydroxide) and a suitable solvent (e.g., dimethyl sulfoxide) to form 1,2-bis(2-

nitrophenyl)ethanol.[8]

Bromination: Treat the resulting diol with a brominating agent to yield 1,2-bis(2-

nitrophenyl)bromoethane.[8]

Debromination/Reduction: Add the bromo-intermediate to a reactor with a solvent like

diethylene glycol dimethyl ether. Add a reducing agent, such as sodium borohydride, in

batches while maintaining the temperature below 30°C. The reaction is stirred for

approximately 2 hours.[8]

Work-up and Purification: Pour the reaction mixture into water to precipitate the crude

product. The solid is collected by filtration and recrystallized from methanol to afford the

purified 2,2'-Dinitrobibenzyl with a yield of about 92.5%.[8]
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Industrial Synthesis Route for Carbamazepine Intermediate

o-Nitrotoluene +
o-Nitrobenzaldehyde

Addition Reaction

1,2-bis(2-nitrophenyl)ethanol

Bromination

1,2-bis(2-nitrophenyl)bromoethane

Debromination
(Sodium Borohydride)

Crude 2,2'-Dinitrobibenzyl

Recrystallization
(Methanol)

Pure 2,2'-Dinitrobibenzyl
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A multi-step industrial synthesis pathway for 2,2'-Dinitrobibenzyl.
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Applications in Drug Development
The primary and most critical application of 2,2'-Dinitrobibenzyl is as a key intermediate in the

synthesis of Carbamazepine.[2][8][9] Carbamazepine is an essential antiepileptic drug used to

manage seizures, treat trigeminal neuralgia, and address certain psychiatric disorders like

bipolar disorder.[2][4] The synthesis of Carbamazepine from 2,2'-Dinitrobibenzyl involves

subsequent reduction of the nitro groups and cyclization to form the dibenzo[b,f]azepine core

structure.

Role in Carbamazepine Synthesis

2,2'-Dinitrobibenzyl
(Key Intermediate)

Reduction & Cyclization
(Multi-step process)

Carbamazepine
(Active Pharmaceutical Ingredient) Antiepileptic Drug Formulations

Click to download full resolution via product page

The synthetic relationship of 2,2'-Dinitrobibenzyl to Carbamazepine.

Safety and Handling
2,2'-Dinitrobibenzyl is classified as a hazardous chemical and requires careful handling.[1]

Hazard Statements:

H315: Causes skin irritation.[5][10]

H319: Causes serious eye irritation.[5][10]

H335: May cause respiratory irritation.[5]

H400: Very toxic to aquatic life.[5]

Precautionary Measures:

Use in a well-ventilated area or under a fume hood.[11]

Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and

protective clothing.[1][12]
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Avoid breathing dust.[11]

Wash hands thoroughly after handling.[10]

In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[1]

Store in a cool, dry place, sealed in a tightly closed container.[3]

For comprehensive safety information, refer to the substance's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146402#iupac-name-for-2-2-dinitrobibenzyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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